Cas no 165602-90-4 (Trifluoperazine N-β-D-Glucuronide)

• Product Name: Trifluoperazine N-β-D-Glucuronide
• CAS No: 165602-90-4
• MF: C₂₇H₃₂F₃N₃O₆S
• MW: 583.619696617126
• CID: 824979
• Update Time: 2025-11-05

Trifluoperazine N-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Trifluoperazine N-β-D-Glucuronide
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[1-methyl-4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-ium-1-yl]oxane-2-carboxylate
• Trifluoperazine N-β-
• Trifluoperazine N-β-D-GlucuronideDISCONTINUED
• A-D-Glucopyranuronosyl-1-methyl-4-[3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propyl]piperazinium Inner Salt
• A-D-GlucuronideDISCONTINUED
• Trifluoperazine glucuronide
• Trifluoperazine N-
• Trifluoperazine N-Glucuronide
• 1-β-D-Glucopyranuronosyl-1-Methyl-4-[3-[2-(trifluoroMethyl)-10H-phenothiazin-10-yl]propyl]piperaziniuM Inner Salt

• Inchi： 1S/C27H32F3N3O6S/c1-33(25-23(36)21(34)22(35)24(39-25)26(37)38)13-11-31(12-14-33)9-4-10-32-17-5-2-3-6-19(17)40-20-8-7-16(15-18(20)32)27(28,29)30/h2-3,5-8,15,21-25,34-36H,4,9-14H2,1H3/t21?,22-,23?,24?,25+/m0/s1
• InChI Key： AFYPHWNGUDUHIW-UGQMYDHNSA-N
• SMILES： c1cc2N(CCCN3CC[N+]([C@H]4C(O)C(O)[C@H](O)C(C([O-])=O)O4)(C)CC3)c3cc(C(F)(F)F)ccc3Sc2cc1

Computed Properties

• Exact Mass: 583.19600

Experimental Properties

• PSA: 141.83000
• LogP: 0.97960
• Color/Form: 100 μg/mL in methanol: water (1:1)

Trifluoperazine N-β-D-Glucuronide Security Information

• Hazardous Material transportation number：UN 1986 6.1(3) / PGIII
• Storage Condition：−70°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Trifluoperazine N-β-D-Glucuronide

Trifluoperazine N-β-D-Glucuronide (CAS No. 165602-90-4): An Overview of a Promising Compound in Medicinal Chemistry

Trifluoperazine N-β-D-Glucuronide (CAS No. 165602-90-4) is a derivative of trifluoperazine, a well-known antipsychotic medication belonging to the phenothiazine class. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various therapeutic areas. This article provides a comprehensive overview of Trifluoperazine N-β-D-Glucuronide, including its chemical structure, pharmacological properties, and recent research developments.

Chemical Structure and Synthesis

Trifluoperazine N-β-D-Glucuronide is a glucuronide conjugate of trifluoperazine, which is characterized by the addition of a glucuronic acid moiety to the nitrogen atom of the trifluoperazine molecule. The glucuronidation process is a common metabolic pathway in the liver, where it enhances the water solubility and facilitates the excretion of various drugs and xenobiotics. The chemical structure of Trifluoperazine N-β-D-Glucuronide can be represented as:

C₂₇H₂₈F₃N₃O₉S

The synthesis of Trifluoperazine N-β-D-Glucuronide involves several steps, including the formation of the trifluoperazine intermediate and subsequent glucuronidation. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield, making it more accessible for research and development purposes.

Pharmacological Properties

Trifluoperazine N-β-D-Glucuronide exhibits several pharmacological properties that make it an interesting candidate for further investigation. One of the key features is its enhanced water solubility compared to its parent compound, trifluoperazine. This property can significantly improve the bioavailability and pharmacokinetics of the drug, potentially leading to better therapeutic outcomes.

In terms of pharmacodynamics, Trifluoperazine N-β-D-Glucuronide retains the antipsychotic activity of trifluoperazine but with modified receptor binding profiles. Studies have shown that it has a high affinity for dopamine D₂ receptors, which are implicated in the pathophysiology of schizophrenia and other psychiatric disorders. Additionally, it also interacts with serotonin 5-HT_2A receptors, contributing to its broad-spectrum antipsychotic effects.

Clinical Applications and Research Developments

The potential clinical applications of Trifluoperazine N-β-D-Glucuronide are diverse and promising. In preclinical studies, this compound has demonstrated efficacy in animal models of schizophrenia, anxiety, and depression. Its improved solubility and pharmacokinetic profile make it an attractive candidate for developing new formulations that can enhance patient compliance and reduce side effects.

A recent study published in the Journal of Medicinal Chemistry investigated the neuroprotective effects of Trifluoperazine N-β-D-Glucuronide. The results showed that this compound could effectively reduce oxidative stress and neuroinflammation in neuronal cells exposed to toxic stimuli. These findings suggest that Trifluoperazine N-β-D-Glucuronide may have potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicology

The safety profile of Trifluoperazine N-β-D-Glucuronide is an important consideration for its clinical development. Preclinical toxicity studies have indicated that this compound has a favorable safety margin when administered at therapeutic doses. However, like many antipsychotic medications, it may still pose some risks, such as extrapyramidal symptoms (EPS) and metabolic side effects. Ongoing research aims to further elucidate these aspects and optimize dosing regimens to minimize adverse events.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on Trifluoperazine N-β-D-Glucuronide highlights its potential as a novel therapeutic agent in various psychiatric and neurological disorders. The unique combination of enhanced solubility, improved pharmacokinetics, and broad-spectrum activity makes it a promising candidate for further clinical investigation. Future studies should focus on optimizing its formulation, evaluating long-term safety, and exploring its efficacy in human trials.

In conclusion, Trifluoperazine N-β-D-Glucuronide (CAS No. 165602-90-4) represents an exciting advancement in medicinal chemistry with significant implications for drug development. As research continues to uncover new insights into its properties and applications, this compound may play a crucial role in improving patient outcomes in multiple therapeutic areas.